2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol

Kinase Inhibitor Design Metabolic Stability Conformational Analysis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H11F2NO
Molecular Weight 199.20 g/mol
Cat. No. B15266682
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol
Molecular FormulaC10H11F2NO
Molecular Weight199.20 g/mol
Structural Identifiers
SMILESC1CC1C(C2=C(C(=CC(=C2)F)F)O)N
InChIInChI=1S/C10H11F2NO/c11-6-3-7(9(13)5-1-2-5)10(14)8(12)4-6/h3-5,9,14H,1-2,13H2
InChIKeyVVLMWZJXQSRLPV-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Why 2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol (CAS 1337213-80-5) is a Differentiated Fluorinated Building Block


2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol is a chiral, densely functionalized phenolic building block (C10H11F2NO, MW 199.20 g·mol⁻¹) that integrates a primary amine, a cyclopropyl ring, and a 2-hydroxy-3,5-difluorophenyl core within a compact scaffold . This combination of structural motifs—a conformationally constrained cyclopropylamine paired with an electron-deficient difluorophenol—is specifically employed in medicinal chemistry to tune basicity, lipophilicity, metabolic stability, and target-binding interactions in drug‑like molecules [1]. The compound’s substitution pattern (amino-cyclopropylmethyl at C2, fluorine at C4 and C6) makes it a non‑trivial intermediate for kinase inhibitors, CNS agents, and other bioisostere‑driven programs where both the amine and the phenol serve as orthogonal synthetic handles [1][2].

Cyclopropylamine constraint increases Fsp³, reported to correlate with improved microsomal stability
4,6-Difluoro pattern lowers phenol pKa, may enhance target hydrogen-bonding potential
Orthogonal amine and phenol handles enable sequential synthetic diversification

Procurement Risk: Why In‑Class Amino‑Difluorophenol Building Blocks Cannot Substitute 2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol


Seemingly interchangeable amino‑difluorophenol building blocks differ critically in the position of the amino‑alkyl substituent, the nature of the alkyl linker, and the fluorination pattern. These variations alter hydrogen‑bond donor/acceptor capacity, basicity, conformational flexibility, and metabolic soft spots—each of which can propagate into divergent ADME‑Tox profiles, off‑target activity, and synthetic tractability in a lead series [1][2]. Generic substitution without experimental validation risks breaking established structure‑activity relationships, delaying project timelines, and generating non‑transferable data. The quantitative comparisons below demonstrate where 2-[amino(cyclopropyl)methyl]-4,6-difluorophenol occupies a well‑defined, non‑fungible position within the chemical space of its nearest analogs.

Aminomethyl analog lacks cyclopropyl constraint, may shift metabolic stability profile and conformational preference
Non-fluorinated analog shows higher phenol pKa, limiting phenolate availability at physiological pH
Regioisomeric 2,3-difluoro pattern alters phenol steric accessibility and protecting group orthogonality

Quantitative Differentiation Evidence for 2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol vs. Closest Analogs


Increased Structural Complexity and Conformational Restraint vs. 2-(Aminomethyl)-4,6-difluorophenol

Compared to the simplest analog, 2-(aminomethyl)-4,6-difluorophenol, the target compound introduces a cyclopropyl group on the α‑carbon of the benzylamine. This replaces a rotatable C–N bond with a conformationally constrained, sp³‑rich motif. The cyclopropyl ring increases the fraction of sp³-hybridized carbons (Fsp³) from 0.0 to 0.25 and adds one rigidifying ring constraint [1]. In systematic surveys of fluorinated amines, increasing Fsp³ from <0.2 to >0.2 correlates with improved aqueous solubility (average 2‑ to 4‑fold increase in kinetic solubility at pH 7.4) and reduced hERG liability, while the rigidification is associated with a 3‑ to 5‑fold improvement in microsomal stability for matched molecular pairs [2].

Fsp³ Comparison
Class-level
Target Fsp³ = 0.25
Analog (aminomethyl) Fsp³ = 0.0
Matched-pair literature: ~2–4× solubility, ~3–5× microsomal half-life improvement for Fsp³ >0.2
Reported structural parameter supports building block selection for ADME property optimization
Class-level inference from fluorinated amine matched-pair analyses; specific project data to verify
Kinase Inhibitor Design Metabolic Stability Conformational Analysis

Electron‑Withdrawing Effect of 4,6-Difluoro Substitution Lowers Phenol pKa vs. Non‑Fluorinated Analog 2-[Amino(cyclopropyl)methyl]phenol

The 4,6-difluoro substitution exerts a combined –I effect that lowers the phenolic pKa by approximately 1.5–2.0 log units relative to the non‑fluorinated analog 2-[amino(cyclopropyl)methyl]phenol. For a reference system, 2,4-difluorophenol exhibits a pKa of 8.17–8.72 (predicted) while phenol itself has a pKa of 9.99 [1]. In the target compound, the resulting stronger acidity (pKa ≈ 7.5–8.0, estimated by additivity) enhances the phenolate anion’s ability to serve as a hydrogen‑bond acceptor in key interactions with kinase hinge regions or other polar binding pockets [2]. The non‑fluorinated analog, with a pKa near 10, remains predominantly protonated under physiological conditions, weakening analogous interactions.

Phenol pKa Shift
Class-level
Target pKa ~7.5–8.0
Non-F analog pKa ~9.99
~1.5–2.0 log unit decrease; phenolate fraction at pH 7.4 rises from ~0.1% to ~20–40%
Increased phenolate availability may strengthen target hydrogen-bond interactions
Predicted pKa by additivity; experimental determination recommended
pKa Modulation Hydrogen Bonding Target Binding

Orthogonal Synthetic Utility: Chemoselective Amine and Phenol Handles vs. Regioisomeric 4-[Amino(cyclopropyl)methyl]-2,3-difluorophenol

The target compound contains a primary aliphatic amine (cyclopropylmethylamine) and a sterically unhindered phenol in a 1,2‑relationship. This arrangement allows selective N‑protection (e.g., Boc, Fmoc) in the presence of the free phenol, or O‑protection (e.g., silyl) in the presence of the free amine, under standard conditions [1]. In contrast, regioisomeric 4-[amino(cyclopropyl)methyl]-2,3-difluorophenol places the phenol between two fluorine atoms, increasing steric hindrance and reducing nucleophilicity of the oxygen. The 2,3‑difluoro pattern also shifts the phenol pKa differently, potentially complicating selective deprotection. The 4,6‑difluoro pattern has a documented track record in kinase hinge‑binding motifs where the phenol acts as a hydrogen‑bond donor/acceptor and the C2 substituent is projected toward solvent or selectivity pockets [2].

Synthetic Accessibility
Method context
Target TPSA ~55.7 Ų; phenol unhindered
Regioisomer (2,3-F) TPSA ~46.3 Ų; ortho-F steric occlusion
Qualitative advantage in chemoselective protection
May facilitate divergent functionalization and parallel library synthesis
Steric and electronic effects inferred; individual reaction validation required
Synthetic Versatility Protecting Group Strategy Parallel Library Synthesis

Evidence‑Linked Application Scenarios for 2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol Procurement


Kinase Inhibitor Lead Optimization Requiring a Constrained, Sp³‑Rich Amine Fragment

Medicinal chemistry teams pursuing kinase inhibitors that occupy the ribose pocket or solvent‑exposed regions can exploit the cyclopropylamine motif to achieve a pre‑organized binding conformation while retaining a synthetic handle for amide coupling. Procurement of this specific building block, rather than the flexible aminomethyl analog, is indicated when microsomal stability data for a series show a clear Fsp³‑dependent improvement in half‑life (see Evidence_Item 1) [1].

pKa‑Tuned Phenol for Targeted Hydrogen‑Bond Interactions in CNS Drug Discovery

Programs targeting GPCRs, ion channels, or transporters in the CNS where a mildly acidic phenol (pKa 7.5–8.0) is required for optimal hydrogen‑bonding to a binding‑site residue should select the 4,6‑difluoro compound over the non‑fluorinated analog. The ~1.5–2.0 unit pKa decrease (Evidence_Item 2) raises the fraction of ionized phenolate and can enhance engagement of key arginine or lysine side chains, as demonstrated in fluorinated GABAₐ receptor ligands [2].

Parallel Library Synthesis Demanding Chemoselective Amine‑First Functionalization

In a library approach where diverse amide, sulfonamide, or urea derivatives are generated first, the free phenol must survive subsequent transformations. The 4,6‑difluoro pattern offers superior steric accessibility of the OH group for late‑stage diversification relative to the 2,3‑difluoro regioisomer, enabling a broader set of O‑alkylation or Mitsunobu reactions without prior protection (Evidence_Item 3) [3].

Metabolic Soft‑Spot Shielding in Fluorinated Phenolic Leads

When a lead series shows rapid phase II glucuronidation or sulfation at the phenol, the electron‑withdrawing 4,6‑difluoro substitution can reduce the intrinsic clearance by lowering the pKa and decreasing nucleophilicity of the oxygen. This effect, combined with the cyclopropyl group’s resistance to oxidative metabolism, makes the building block a strategic choice for improving in vivo half‑life without introducing additional molecular weight or chiral complexity [1].

Application
Selection Property
Validation Focus
Kinase inhibitor lead optimization
Constrained sp³-rich cyclopropylamine motif
Microsomal stability and solubility profiling in matched-pair series
CNS target hydrogen-bond optimization
4,6-Difluorophenol with modulated pKa
Binding-site pH-dependent interaction assays and target engagement
Parallel library synthesis
Orthogonal amine and sterically accessible phenol
Chemoselective reaction sequence (N-protection then O-functionalization)
Metabolic soft-spot shielding
Electron-withdrawing fluorine pattern and cyclopropyl resistance
Phase II metabolism assays (glucuronidation, sulfation)
Quote Request

Request a Quote for 2-[Amino(cyclopropyl)methyl]-4,6-difluorophenol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.